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Compound of Interest

Compound Name:
(E)-Methyl 3-(4-

cyanophenyl)acrylate

Cat. No.: B1148188 Get Quote

Essential Safety and Handling Guide for (E)-
Methyl 3-(4-cyanophenyl)acrylate
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (E)-Methyl 3-(4-cyanophenyl)acrylate. Following

these procedures is essential for ensuring personal safety and proper management of this

chemical in a laboratory setting.

Chemical Identifier:

Name: (E)-Methyl 3-(4-cyanophenyl)acrylate

CAS Number: 52116-83-3[1]

Molecular Formula: C₁₁H₉NO₂[2]

Hazard Identification and Personal Protective
Equipment (PPE)
(E)-Methyl 3-(4-cyanophenyl)acrylate is classified as a hazardous substance. It is harmful if

swallowed, causes skin and eye irritation, and may cause respiratory irritation[3][4][5].

Therefore, strict adherence to PPE protocols is mandatory.
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Summary of Required Personal Protective Equipment

PPE Category Specification Rationale

Hand Protection
Double gloving with nitrile

gloves.[6]

Acrylate monomers can

penetrate standard latex or

vinyl gloves within minutes.[6]

Double gloving provides

enhanced protection against

skin contact and potential

sensitization.

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield is required if there is a

splash hazard.[7][8]

Protects against eye irritation

or serious eye damage from

splashes or dust.

Skin and Body Protection

A lab coat or chemical-

resistant apron that covers all

exposed skin. Safety shoes

meeting at least S1 standards.

[9]

Prevents accidental skin

contact and contamination of

personal clothing.

Respiratory Protection

To be used exclusively within a

certified chemical fume hood.

[7][9]

The compound can cause

respiratory irritation[3][4]. A

fume hood provides the

primary engineering control to

prevent inhalation of vapors,

dust, or aerosols.[9]

Operational Plan for Safe Handling
A systematic approach to handling (E)-Methyl 3-(4-cyanophenyl)acrylate from receipt to

disposal is critical to minimize exposure and ensure a safe laboratory environment.

Step-by-Step Handling Protocol:

Receiving and Storage:
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Upon receipt, inspect the container for any damage or leaks.

Store the chemical in a cool, dry, and well-ventilated area, away from heat, sparks, and

open flames.[9]

Keep the container tightly closed and store it separately from incompatible materials such

as acids and oxidizing agents.[9][10]

The storage area should be clearly marked with the appropriate hazard warnings.

Preparation and Weighing:

All handling, including weighing and preparing solutions, must be conducted within a

certified chemical fume hood to ensure adequate exhaust ventilation.[7][9]

Before handling, ensure all required PPE is correctly worn.

Use anti-static and spark-proof equipment where possible to prevent the build-up of

electrostatic charge.[9]

Experimental Use:

Avoid contact with skin, eyes, and clothing.[9]

Do not breathe in any dust, fumes, mists, or vapors that may be generated.[4][9]

Wash hands thoroughly before and after use, and do not eat, drink, or smoke in the

handling area.[9]

Spill and Emergency Procedures:

Minor Spill: In the event of a small spill within the fume hood, absorb the material with an

inert absorbent such as sand or vermiculite.[9] Place the contaminated material into a

sealed, airtight container for disposal as hazardous waste.[9] Clean the spill area first with

a pH 10 buffer solution, followed by a 10% bleach solution.[7]

Skin Contact: Immediately wash the affected area with plenty of water for at least 15

minutes and remove all contaminated clothing.[7][11]
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Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[5][7] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[8][9]

Disposal Plan
Proper disposal of (E)-Methyl 3-(4-cyanophenyl)acrylate and associated waste is crucial to

prevent environmental contamination and comply with regulations.

Chemical Waste: Unused or waste (E)-Methyl 3-(4-cyanophenyl)acrylate must be

disposed of as hazardous chemical waste.[7][9]

Contaminated Materials: All materials that have come into contact with the chemical,

including gloves, absorbent materials, and empty containers, must be treated as hazardous

waste and disposed of accordingly.[7][10]

Disposal Procedure: Collect all waste in a designated, properly labeled, and sealed

container. Follow your institution's and local regulations for hazardous waste disposal. Do not

dispose of this chemical down the drain or in the general trash.[10]

Workflow for Safe Handling of (E)-Methyl 3-(4-
cyanophenyl)acrylate
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Caption: Workflow for the safe handling of (E)-Methyl 3-(4-cyanophenyl)acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. usbio.net [usbio.net]

2. METHYL 3-(4-CYANOPHENYL)ACRYLATE | 67472-79-1 [chemicalbook.com]

3. (E)-Methyl 3-(4-cyanophenyl)acrylate (52116-83-3) for sale [vulcanchem.com]

4. itwcp.de [itwcp.de]

5. synquestlabs.com [synquestlabs.com]

6. hourglass-intl.com [hourglass-intl.com]

7. lsuhsc.edu [lsuhsc.edu]

8. WERCS Studio - Application Error [assets.thermofisher.com]

9. static.cymitquimica.com [static.cymitquimica.com]

10. www1.udel.edu [www1.udel.edu]

11. assets.thermofisher.com [assets.thermofisher.com]

To cite this document: BenchChem. [Personal protective equipment for handling (E)-Methyl
3-(4-cyanophenyl)acrylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1148188#personal-protective-equipment-for-
handling-e-methyl-3-4-cyanophenyl-acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1148188?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

